CID 78060987
Description
CID 78060987 is a PubChem Compound Identifier (CID) assigned to a specific chemical entity within the PubChem database. However, none of the provided evidence sources explicitly describe the structural, pharmacological, or physicochemical properties of this compound . The available literature primarily references other CIDs in contexts such as:
- Substrates and inhibitors in enzymology (e.g., taurocholic acid, CID 6675; betulinic acid, CID 64971) .
- Oscillatoxin derivatives (e.g., CID 101283546, CID 185389) in marine toxin studies .
- Chemotherapy-induced diarrhea (CID) in clinical research, which is an unrelated medical abbreviation .
Given the absence of direct data on this compound in the provided evidence, this article will focus on methodological frameworks for comparing compounds using PubChem and related cheminformatics tools, as outlined in the available materials.
Properties
Molecular Formula |
Al5Ba3 |
|---|---|
Molecular Weight |
546.9 g/mol |
InChI |
InChI=1S/5Al.3Ba |
InChI Key |
NVEDXXXARPQVDP-UHFFFAOYSA-N |
Canonical SMILES |
[Al].[Al].[Al].[Al].[Al].[Ba].[Ba].[Ba] |
Origin of Product |
United States |
Preparation Methods
The synthesis of CID 78060987 involves specific synthetic routes and reaction conditions. The preparation methods typically include:
Synthetic Routes: The compound is synthesized through a series of chemical reactions that involve the use of specific reagents and catalysts. The exact synthetic route may vary depending on the desired purity and yield of the compound.
Reaction Conditions: The reactions are carried out under controlled conditions, including specific temperatures, pressures, and pH levels. These conditions are optimized to ensure the highest possible yield and purity of the compound.
Industrial Production Methods: On an industrial scale, the production of this compound involves large-scale chemical reactors and advanced purification techniques. The industrial methods are designed to produce the compound in large quantities while maintaining high standards of quality and safety.
Chemical Reactions Analysis
CID 78060987 undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized using specific oxidizing agents under controlled conditions. The oxidation reactions typically result in the formation of oxidized derivatives of the compound.
Reduction: Reduction reactions involve the addition of hydrogen or the removal of oxygen from the compound. These reactions are carried out using reducing agents such as hydrogen gas or metal hydrides.
Substitution: The compound can undergo substitution reactions where one or more atoms in the molecule are replaced by other atoms or groups. Common reagents for substitution reactions include halogens and alkylating agents.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. The products can include various derivatives and analogs of the original compound.
Scientific Research Applications
CID 78060987 has a wide range of applications in scientific research, including:
Chemistry: The compound is used as a reagent in various chemical reactions and synthesis processes
Biology: In biological research, this compound is used to study its effects on biological systems. It is investigated for its potential as a therapeutic agent and its interactions with biological molecules.
Medicine: The compound is explored for its potential medicinal properties, including its ability to interact with specific molecular targets in the body. It is studied for its potential use in the treatment of various diseases and conditions.
Industry: In industrial applications, this compound is used in the production of various chemical products. It is also studied for its potential use in the development of new materials and technologies.
Mechanism of Action
The mechanism of action of CID 78060987 involves its interaction with specific molecular targets and pathways in biological systems. The compound exerts its effects by binding to specific receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Methodological Framework for Compound Comparison
The Journal of Cheminformatics () emphasizes standardized workflows for compound identification, including:
- Exact mass queries with ±5 ppm error margins.
- Collision cross-section (CCS) and tandem mass spectrometry (MS/MS) data for structural elucidation.
- Use of PubChem CID metadata (e.g., molecular weight, functional groups) to group compounds .
For example, Figure 8 () compares steroid derivatives and betulin-based inhibitors using 2D structural formulas and 3D overlays, highlighting the importance of stereochemistry and functional group orientation in biological activity . Similar approaches could be applied to CID 78060987 if structural data were available.
Comparison with Structurally Similar Compounds
Key Observations :
- Structural motifs (e.g., steroid backbones, phenolic groups) correlate with target specificity .
- Collision-induced dissociation (CID) MS/MS is critical for differentiating isomers (e.g., distinguishing ginsenosides in ) .
Research Findings and Challenges
Analytical Techniques
- LC-ESI-MS with in-source CID enables differentiation of isomeric compounds (e.g., ginsenosides Rf vs. F11) .
- CID vs. ETD fragmentation : CID favors cleavage of labile bonds (e.g., glycosidic linkages), while ETD preserves post-translational modifications in proteins .
Clinical Relevance
In unrelated contexts, "CID" refers to chemotherapy-induced diarrhea, where studies demonstrate:
Limitations and Recommendations
- Data Gap : The evidence lacks structural or bioactivity data for this compound. Future studies should consult PubChem or specialized databases (e.g., ChEMBL, ChemSpider) for compound-specific details.
- Abbreviation Conflicts : The term "CID" is context-dependent (PubChem ID vs. medical condition), necessitating careful disambiguation .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
